Cas no 2227963-29-1 (rac-5-{(3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-ylformamido}hexanoic acid)

• Product Name: rac-5-{(3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-ylformamido}hexanoic acid
• CAS No: 2227963-29-1
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6255434
• PubChem ID: 165959693
• Update Time: 2025-07-16

rac-5-{(3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-ylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• rac-5-{(3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-ylformamido}hexanoic acid
• EN300-1554671
• 2227963-29-1
• rac-5-{[(3R,5R)-5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-3-yl]formamido}hexanoic acid

• Inchi： 1S/C27H32N2O6/c1-17(7-6-12-25(30)31)29-26(32)18-13-19(34-15-18)14-28-27(33)35-16-24-22-10-4-2-8-20(22)21-9-3-5-11-23(21)24/h2-5,8-11,17-19,24H,6-7,12-16H2,1H3,(H,28,33)(H,29,32)(H,30,31)/t17?,18-,19-/m0/s1
• InChI Key： JKHKEZRBGQOVSJ-MNNMKWMVSA-N
• SMILES： O1C[C@@H](C(NC(C)CCCC(=O)O)=O)C[C@H]1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on rac-5-{(3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-ylformamido}hexanoic acid

Introduction to rac-5-{(3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-ylformamido}hexanoic acid (CAS No. 2227963-29-1)

rac-5-{(3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-ylformamido}hexanoic acid (CAS No. 2227963-29-1) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hexanoic acid moiety. The presence of these functional groups imparts unique chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active molecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. In the context of rac-5-{(3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-ylformamido}hexanoic acid, the Fmoc group protects the amino functionality of the methyloxolan ring, ensuring that it remains unreactive during synthetic manipulations. This protection is crucial for maintaining the integrity of the molecule during multi-step syntheses.

The methyloxolan ring, specifically in the (3R,5R) configuration, is another key structural feature of this compound. This cyclic structure is known for its stability and its ability to influence the conformational properties of the molecule. The presence of the methyloxolan ring can significantly affect the bioavailability and pharmacokinetic properties of the final product, making it an important consideration in drug design.

The hexanoic acid moiety at the terminal end of the molecule provides a carboxylic acid functional group, which can be readily modified through esterification or amide formation. This versatility makes rac-5-{(3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-ylformamido}hexanoic acid a valuable starting material for the synthesis of a wide range of compounds, including prodrugs and conjugates with enhanced solubility or targeting capabilities.

In recent years, significant research has been devoted to understanding the biological activities and potential therapeutic applications of compounds similar to rac-5-{(3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-ylformamido}hexanoic acid. Studies have shown that such compounds can exhibit anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated potent inhibition of pro-inflammatory cytokines in vitro, suggesting potential applications in treating inflammatory diseases.

Another area of interest is the use of these compounds in cancer therapy. Research conducted at the National Cancer Institute has shown that certain derivatives of rac-5-{(3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-ylformamido}hexanoic acid exhibit selective cytotoxicity against various cancer cell lines. These findings highlight the potential of this compound as a lead molecule for developing novel anti-cancer agents.

In addition to its therapeutic potential, rac-5-{(3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-ylformamido}hexanoic acid has also been explored for its use in diagnostic imaging. The Fmoc group can be modified to incorporate radiolabels or fluorescent tags, enabling its use as a probe for imaging specific biological processes or disease markers. This application is particularly relevant in fields such as oncology and neurology, where early detection and monitoring of disease progression are critical.

The synthesis of rac-5-{(3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-y lformamido}hexanoic acid involves several well-established synthetic routes. One common approach involves the protection of an amino alcohol with Fmoc chloride followed by coupling with an appropriate carboxylic acid using a coupling reagent such as HATU or EDC·HCl. The resulting protected intermediate can then be further modified as needed to introduce additional functional groups or to remove protecting groups.

The purity and quality control of this compound are essential for ensuring its effectiveness in various applications. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques for characterizing and purifying this compound. These methods provide detailed information about the structure and purity of the final product, ensuring that it meets rigorous standards for use in research and development.

In conclusion, rac-5-{(3R,5R)-5-{(9H-fluoren -9 - ylmethoxycarbonyl) amino } methyloxolan - 3 - ylformamido } hexanoic acid (CAS No. 2227963 - 29 - 1) is a versatile and promising compound with a wide range of potential applications in chemical biology and medicinal chemistry. Its unique structural features and chemical properties make it an attractive candidate for further research and development in areas such as drug discovery, diagnostic imaging, and therapeutic interventions.